Cas no 512-04-9 (Diosgenin)
Diosgenin is a naturally occurring steroid saponin derived from plant sources such as yam or fenugreek. It possesses estrogenic activity and is widely utilized in the production of progesterone and cortisone derivatives. Diosgenin's key advantages include its versatility, cost-effectiveness, and reduced environmental impact compared to traditional petrochemical-derived alternatives.

Diosgenin structure
Product name:Diosgenin
Diosgenin Chemical and Physical Properties
Names and Identifiers
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- Diosgenin
- HYDROXY-5-SPIROSTENE
- 3b-hydroxy-5-spirostene
- 3BETA-HYDROXY-5-SPIROSTENE
- 5,25R-SPIROSTEN-3BETA-OL
- 5,20-ALPHA, 22-ALPHA, 25D-SPIROSTEN-3-BETA-OL
- 5, 20, 22, 25D-SPIROSTEN-3-OL
- [25R]-5-SPIROSTEN-3BETA-OL
- Diosgenine
- DIOSGENIN (AS) PrintBack
- DIOSGENIN(SAPOGENIN)(P) PrintBack
- Spirost-5-en-3-ol,(3b,25R)-
- Wild Yam Extract Powder
- (25R)-5-Spirosten-3β-ol
- 3β-Hydroxy-5-spirostene
- DELTA 5,20A,22A,25D-SPIROSTEN-3BETA-OL
- Nitogenin
- (25R)-Spirost-5-en-3beta-ol
- [ "" ]
- 3β-hydroxy-5-spirostene; nitogenin
- K49P2K8WLX
- (25R)-spirost-5-en-3beta-diol
- (20R,25R)-Spirost-5-en-3beta-ol
- 22alpha-Spirost-5-en-3beta-ol
- SP 37
- (3beta,25R)-spirost-5-en-3-ol
- (25R)-5-Spirosten-3beta-ol
- nitrogen in
- Diosgenin,(S)
- (7S,8S,10S,13
- Diosgenine,95%
-
- MDL: MFCD00016887
- Inchi: 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
- InChI Key: WQLVFSAGQJTQCK-VKROHFNGSA-N
- SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
- BRN: 0094582
Computed Properties
- Exact Mass: 414.313395g/mol
- Surface Charge: 0
- XLogP3: 5.7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 414.313395g/mol
- Monoisotopic Mass: 414.313395g/mol
- Topological Polar Surface Area: 38.7Ų
- Heavy Atom Count: 30
- Complexity: 746
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Surface Charge: 0
- Molecular Weight: 414.6
Experimental Properties
- Color/Form: Powder
- Density: 1.0483 (rough estimate)
- Melting Point: 205.0 to 208.0 deg-C
- Boiling Point: 527.1°C at 760 mmHg
- Flash Point: 272.6 °C
- Refractive Index: 1.4700 (estimate)
- Solubility: chloroform: 20 mg/mL, clear, slightly yellow
- Water Partition Coefficient: Soluble in chloroform (50 mg/ml), ethanol (83 mg/ml at 25°C), water (<1 mg/ml at 25°C), DMSO (<1 mg/ml at 25°C), and methanol.
- PSA: 38.69000
- LogP: 5.71390
- Merck: 3295
- Specific Rotation: D25 -129° (c = 1.4 in CHCl3)
- Solubility: Soluble in petroleum ether, ethanol, chloroform and other organic solvents, insoluble in water
Diosgenin Security Information
- Hazard Statement: H302-H315-H319-H335
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37
- RTECS:WH1450000
-
Hazardous Material Identification:
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases:R36/37/38
Diosgenin Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Diosgenin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | D511211-20mg |
Diosgenin |
512-04-9 | 97% | 20mg |
$200 | 2023-09-03 | |
Oakwood | M03858-25g |
Diosgenin |
512-04-9 | 95% | 25g |
$26.00 | 2024-07-19 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2867-200 mg |
Diosgenin |
512-04-9 | 99.72% | 200mg |
¥693.00 | 2022-04-26 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R012154-5g |
Diosgenin |
512-04-9 | 95% | 5g |
¥69 | 2024-05-23 | |
Chengdu Biopurify Phytochemicals Ltd | BP0504-20mg |
Diosgenin |
512-04-9 | 98% | 20mg |
$30 | 2023-09-20 | |
TRC | D484700-5g |
Diosgenin |
512-04-9 | 5g |
$ 57.00 | 2023-09-07 | ||
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0124-20mg |
Diosgenin |
512-04-9 | HPLC≥98% | 20mg |
¥50元 | 2023-09-15 | |
ChemFaces | CFN99515-20mg |
Diosgenin |
512-04-9 | >=98% | 20mg |
$30 | 2023-09-19 | |
Chemenu | CM253305-500g |
Diosgenin |
512-04-9 | 95+% | 500g |
$*** | 2023-05-30 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D101263-20mg |
Diosgenin |
512-04-9 | ,>95% | 20mg |
¥108.90 | 2023-09-03 |
Diosgenin Suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
(CAS:512-04-9)Diosgenin
Order Number:TB02041
Stock Status:in Stock
Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Purity:>98%
Pricing Information Last Updated:Tuesday, 21 January 2025 17:57
Price ($):price inquiry
Diosgenin Related Literature
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Shuli Man,Lu Xie,Xuanshuo Liu,Genbei Wang,Changxiao Liu,Wenyuan Gao Food Funct. 2023 14 516
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Xu Pang,Hong Zhi Huang,Yang Zhao,Cheng-Qi Xiong,Li Yan Yu,Bai-Ping Ma RSC Adv. 2015 5 4831
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Min Xu,Xiao-Kui Huo,Xiang-Ge Tian,Pei-Pei Dong,Chao Wang,Shan-Shan Huang,Bao-Jing Zhang,Hou-Li Zhang,Sa Deng,Xiao-Chi Ma RSC Adv. 2015 5 78081
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Rita Katoch,M. H. A. Baig,G. K. Trivedi J. Chem. Res. (S) 1998 524
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Leiyu Cheng,Han Zhang,Haiyang Cui,Mehdi D. Davari,Bin Wei,Wenya Wang,Qipeng Yuan Green Chem. 2021 23 5896
Recommended suppliers
Amadis Chemical Company Limited
(CAS:512-04-9)Diosgenin

Purity:99%/99%
Quantity:500g/1kg
Price ($):217.0/423.0
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:512-04-9)Diosgenin

Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry